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Compound of Interest

Compound Name: Somatostatin-28 (1-14)

Cat. No.: B15618665 Get Quote

A Note on Somatostatin-28 (1-14):

Initial research indicates a significant lack of published scientific data regarding the specific

biological functions of the Somatostatin-28 (1-14) fragment across different species. This

peptide represents the N-terminal 14 amino acids of Somatostatin-28 (SST-28) and is primarily

referenced as a tool for developing specific antibodies that can distinguish the full SST-28

molecule from its C-terminal fragment, Somatostatin-14 (SST-14).[1]

The vast body of research on somatostatin's cross-species function focuses on the two

primary, biologically active forms: Somatostatin-14 and the N-terminally extended

Somatostatin-28.[2][3][4] Therefore, this guide will provide a comprehensive cross-species

comparison of the full Somatostatin-28 peptide, which is likely the intended subject of interest

for researchers and drug development professionals.

Introduction: The Somatostatin Family
Somatostatin is a critical regulatory peptide hormone that exists in two main biologically active

forms, Somatostatin-14 (SST-14) and Somatostatin-28 (SST-28).[3][4] Both are derived from a

common precursor, preprosomatostatin, through tissue-specific enzymatic processing.[2] While

they share the same C-terminal 14 amino acids, the N-terminal extension of SST-28 confers

distinct biological properties and receptor affinities.[2] SST-14 is the predominant form in the

central nervous system and pancreas, whereas SST-28 is the major product in the

gastrointestinal tract.[2]
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These peptides exert their effects by binding to a family of five G-protein-coupled receptors

(GPCRs), designated SSTR1 through SSTR5.[5][6] The differential expression of these

receptor subtypes across tissues and species, combined with the varying affinities of SST-14

and SST-28, leads to a wide range of physiological actions.[6]
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Preprosomatostatin (116 aa)

Prosomatostatin (92 aa)

Signal Peptide
Cleavage

Somatostatin-28

Monobasic Cleavage (Arg)
(e.g., Intestinal Cells)

Somatostatin-14

Dibasic Cleavage (Arg-Lys)
(e.g., Pancreatic δ-cells)

SST-28 (1-12) Fragment
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Preparation

Assay
Analysis

1. Prepare Cell
Membranes with SSTR

3. Incubate:
Membranes + Radioligand

+ Competitor

2. Prepare Radioligand
& Competitor (SST-28)

4. Separate Bound/Free
via Filtration

5. Quantify Radioactivity
(Gamma Counter)

6. Calculate IC₅₀ / Ki
(Binding Affinity)
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1. Seed SSTR-expressing
cells in microplate

2. Add Forskolin (to ↑ cAMP)
& varying [SST-28]

3. Incubate
(e.g., 30 min @ 37°C)

4. Lyse cells & add
Detection Reagents (HTRF)

5. Read Plate
(Fluorescence)

6. Calculate IC₅₀

(Functional Potency)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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